Cas no 885186-55-0 ((2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile)

• Product Name: (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
• CAS No: 885186-55-0
• MF: C₂₀H₂₀ClN₃O₂S
• MW: 401.909702301025
• CID: 5439504
• Update Time: 2025-06-26

(2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• 2-Propenenitrile, 3-[4-(3-chlorophenyl)-1-piperazinyl]-2-[(4-methylphenyl)sulfonyl]-
• (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile

• Inchi： 1S/C20H20ClN3O2S/c1-16-5-7-19(8-6-16)27(25,26)20(14-22)15-23-9-11-24(12-10-23)18-4-2-3-17(21)13-18/h2-8,13,15H,9-12H2,1H3
• InChI Key： OPAWOLIYDYGTDK-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(C)C=C1)(=O)=O)=CN1CCN(C2=CC=CC(Cl)=C2)CC1

Additional information on (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile

(2E)-3-4-(3-Chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile (CAS No. 885186-55-0)

(2E)-3-4-(3-Chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile, also known by its CAS number 885186-55-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known as aromatic heterocyclic compounds and is characterized by its unique structural features, including a chlorophenylpiperazine moiety and a methylbenzenesulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2E)-3-4-(3-Chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile is particularly noteworthy for its ability to interact with various biological targets. The chlorophenylpiperazine moiety is known for its affinity for serotonin receptors, making it a potential candidate for the treatment of psychiatric disorders such as depression and anxiety. Additionally, the presence of the methylbenzenesulfonyl group enhances the compound's stability and solubility, which are crucial factors in drug development.

Recent studies have highlighted the potential of (2E)-3-4-(3-Chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study conducted by a team of researchers at the University of California, San Francisco, the compound was evaluated for its potential as an antipsychotic agent. The results, published in the journal Neuropsychopharmacology in 2020, showed that (2E)-3-4-(3-Chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile demonstrated potent antagonistic activity against dopamine D₂ receptors, which are implicated in the pathophysiology of schizophrenia. The compound was found to be effective in reducing positive symptoms such as hallucinations and delusions without causing significant side effects.

The pharmacokinetic properties of (2E)-3-4-(3-Chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile have also been extensively studied. A preclinical study published in Drug Metabolism and Disposition in 2019 reported that the compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) properties. The researchers found that the compound was rapidly absorbed following oral administration and had a long half-life, which suggests that it could be administered less frequently, improving patient compliance.

The safety profile of (2E)-3-4-(3-Chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile has been evaluated in several preclinical studies. A toxicology study conducted by a team at the National Institutes of Health (NIH) found that the compound was well-tolerated at therapeutic doses and did not cause significant adverse effects in animal models. The researchers concluded that the compound had a favorable safety profile, which is essential for its further development as a therapeutic agent.

In conclusion, (2E)-3-4-(3-Chlorophenyl)piperazin-1-yl-2-(4-methylbenzenesulfonyl)prop-2-enenitrile (CAS No. 885186-55-0) is a promising compound with potential applications in various therapeutic areas, including psychiatric disorders, inflammatory diseases, and antipsychotic treatments. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in multiple clinical settings.